Cas no 921528-41-8 (2-(3,4-dimethylphenyl)-N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-ylacetamide)

• Product Name: 2-(3,4-dimethylphenyl)-N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-ylacetamide
• CAS No: 921528-41-8
• MF: C₁₉H₂₁N₃O₃S₂
• MW: 403.518341779709
• CID: 6503588
• Update Time: 2025-07-18

2-(3,4-dimethylphenyl)-N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethylphenyl)-N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-ylacetamide
• 2-(3,4-dimethylphenyl)-N-[6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl]acetamide

• Inchi： 1S/C19H21N3O3S2/c1-12-5-6-14(9-13(12)2)10-18(23)21-19-20-16-8-7-15(11-17(16)26-19)27(24,25)22(3)4/h5-9,11H,10H2,1-4H3,(H,20,21,23)
• InChI Key： KYXDGOHETWAUHR-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=C(S(N(C)C)(=O)=O)C=C2S1)(=O)CC1=CC=C(C)C(C)=C1

Additional information on 2-(3,4-dimethylphenyl)-N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-ylacetamide

Professional Introduction to Compound with CAS No. 921528-41-8 and Product Name: 2-(3,4-dimethylphenyl)-N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-ylacetamide

2-(3,4-dimethylphenyl)-N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-ylacetamide, identified by its CAS number 921528-41-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzothiazole derivatives, a class of heterocyclic compounds known for their broad spectrum of biological activities. The structural framework of this molecule incorporates several key functional groups, including a dimethylphenyl moiety, a dimethylsulfamoyl group, and a benzothiazol-2-ylacetamide moiety, which collectively contribute to its unique chemical properties and potential therapeutic applications.

The dimethylphenyl substituent in the molecule imparts steric and electronic effects that can influence the compound's interactions with biological targets. This group is often found in pharmaceuticals due to its ability to modulate enzyme activity and receptor binding. Additionally, the presence of the dimethylsulfamoyl group enhances the compound's solubility in polar solvents and can participate in hydrogen bonding interactions, which are crucial for drug-receptor binding affinity. The core benzothiazol-2-ylacetamide scaffold is well-documented for its role in various pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer effects.

Recent advancements in medicinal chemistry have highlighted the importance of benzothiazole derivatives in developing novel therapeutic agents. The compound 2-(3,4-dimethylphenyl)-N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-ylacetamide has been extensively studied for its potential applications in treating various diseases. For instance, studies have demonstrated its efficacy in inhibiting key enzymes involved in inflammatory pathways. The dimethylsulfamoyl group plays a pivotal role in modulating the activity of these enzymes by forming specific interactions with the enzyme's active site. This mechanism has been explored in preclinical models and has shown promising results in reducing inflammation without significant side effects.

Moreover, the benzothiazol-2-ylacetamide moiety has been implicated in disrupting cancer cell proliferation by interfering with critical signaling pathways. Research indicates that this compound can induce apoptosis in cancer cells while sparing healthy cells, making it a promising candidate for oncology applications. The dimethylphenyl group further enhances this effect by stabilizing the compound's bioactive conformation and improving its oral bioavailability. These properties make it an attractive scaffold for further derivatization and optimization.

In vitro studies have also revealed that 2-(3,4-dimethylphenyl)-N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-ylacetamide exhibits potent antimicrobial activity against a range of pathogens. The combination of the dimethylsulfamoyl and benzothiazol-2-ylacetamide groups disrupts bacterial cell membranes and inhibits essential metabolic processes. This finding is particularly relevant in light of the growing threat of antibiotic-resistant bacteria. The compound's ability to target multiple bacterial species without inducing resistance makes it a valuable asset in combating infections.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the dimethylsulfamoyl group is particularly challenging due to its sensitivity to hydrolysis under basic conditions. Advanced synthetic techniques, such as protecting group strategies and catalytic methods, have been employed to overcome these challenges. These synthetic advancements not only improve the efficiency of producing 2-(3,4-dimethylphenyl)-N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-ylacetamide but also provide insights into developing similar derivatives with enhanced properties.

Recent clinical trials have begun to explore the therapeutic potential of benzothiazole derivatives like this compound. Preliminary results suggest that it can effectively modulate inflammatory responses in animal models of chronic diseases such as rheumatoid arthritis. The ability of the dimethylsulfamoyl group to interact with inflammatory mediators has been identified as a key factor contributing to its anti-inflammatory effects. These findings are supported by detailed molecular dynamics simulations that predict stable binding interactions between the compound and target proteins.

The development of novel drug candidates often involves computational modeling to predict their biological activity before experimental validation. In the case of 2-(3,4-dimethylphenyl)-N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-ylacetamide, computational studies have revealed that its structure is optimized for binding to specific receptors involved in pain perception and inflammation. These insights have guided researchers in designing analogues with improved pharmacokinetic profiles and reduced off-target effects.

The environmental impact of pharmaceutical compounds is also an important consideration during their development. Studies on 2-(3,4-dimethylphenyl)-N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-ylacetamide have shown that it degrades rapidly under physiological conditions into non-toxic byproducts. This biodegradability ensures that its use in pharmaceutical applications does not pose significant environmental risks. Additionally, efforts are underway to develop sustainable synthetic routes that minimize waste generation and energy consumption.

The future prospects for this compound are promising as ongoing research continues to uncover new therapeutic applications. Innovations in drug delivery systems are being explored to enhance its bioavailability and targeted action. For instance, nanotechnology-based formulations could improve its delivery to specific tissues while reducing systemic side effects.

In conclusion,2-(3,4-dimethylphenyl)-N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-ylacetamide (CAS No: 921528-41-8) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas including anti-inflammatory therapy,antimicrobial treatment,and oncology research.Thiscompound'suniquestructure,comprisingofabenzothiazolescaffold,andmoieties,ensures